Cas no 1536767-46-0 (2-amino-2-(5-methylpyrazin-2-yl)acetic acid)

• Product Name: 2-amino-2-(5-methylpyrazin-2-yl)acetic acid
• CAS No: 1536767-46-0
• MF: C₇H₉N₃O₂
• MW: 167.165261030197
• CID: 5806818
• PubChem ID: 82597286
• Update Time: 2024-01-13

2-amino-2-(5-methylpyrazin-2-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-(5-methylpyrazin-2-yl)acetic acid
• 2-Pyrazineacetic acid, α-amino-5-methyl-
• EN300-1820201
• 1536767-46-0

• Inchi： 1S/C7H9N3O2/c1-4-2-10-5(3-9-4)6(8)7(11)12/h2-3,6H,8H2,1H3,(H,11,12)
• InChI Key： WDSGKQZEXUUQOO-UHFFFAOYSA-N
• SMILES： C(C1=NC=C(C)N=C1)(N)C(=O)O

Computed Properties

• Exact Mass: 167.069476538g/mol
• Monoisotopic Mass: 167.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.4
• Topological Polar Surface Area: 89.1Ų

Experimental Properties

• Density: 1.347±0.06 g/cm3(Predicted)
• Boiling Point: 337.2±42.0 °C(Predicted)
• pka: 1.42±0.10(Predicted)